3-(1-azepanylcarbonyl)-6,8-dibromo-2H-chromen-2-one

• IUPAC Name: 3-(azepane-1-carbonyl)-6,8-dibromochromen-2-one
• InChI: InChI=1S/C16H15Br2NO3/c17-11-7-10-8-12(16(21)22-14(10)13(18)9-11)15(20)19-5-3-1-2-4-6-19/h7-9H,1-6H2
• InChI Key: NURMBLMPSIMYFC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br
• Molecular Formula: C16H15Br2NO3
• Molecular Weight: 429.10 g/mol

Description

The compound “3-(1-azepanylcarbonyl)-6,8-dibromo-2H-chromen-2-one” is a complex organic molecule. It contains an azepane ring (a seven-membered ring with one nitrogen atom), a carbonyl group (C=O), and a chromen-2-one moiety (a bicyclic structure consisting of a benzene ring fused to a heterocyclic pyran ring with a ketone functional group at the 2-position). The molecule also has two bromine atoms at the 6 and 8 positions of the chromen-2-one ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the azepane ring, followed by the formation of the carbonyl group, and finally the introduction of the chromen-2-one moiety. The bromine atoms could be introduced through a halogenation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The azepane ring could potentially adopt a chair conformation, similar to cyclohexane. The chromen-2-one moiety is a rigid bicyclic structure, which could impact the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carbonyl group and the bromine atoms. The carbonyl group is a common site of reactivity in organic molecules, and could undergo reactions such as nucleophilic addition or reduction. The bromine atoms could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups. Factors that could influence its properties include its size, shape, functional groups, and the presence of any stereocenters.

Safety and Hazards

As with any chemical compound, handling “3-(1-azepanylcarbonyl)-6,8-dibromo-2H-chromen-2-one” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity, and screening for biological activity.